Cas no 2229597-08-2 (2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229597-08-2
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6083044
• PubChem ID: 165665973
• Update Time: 2025-10-28

2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol
• EN300-1969113
• 2229597-08-2

• Inchi： 1S/C11H12F2O/c12-11(13,7-14)10-3-1-2-9(6-10)8-4-5-8/h1-3,6,8,14H,4-5,7H2
• InChI Key： YXMRAUNXJZAVOZ-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CC=CC(=C1)C1CC1)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol

2-(3-Cyclopropylphenyl)-2,2-difluoroethan-1-ol (CAS No. 2229597-08-2): A Comprehensive Overview

2-(3-Cyclopropylphenyl)-2,2-difluoroethan-1-ol (CAS No. 2229597-08-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyclopropylphenyl and difluoroethanol moieties, exhibits properties that make it valuable for various applications. Its molecular structure combines aromatic and aliphatic components, offering a balance of stability and reactivity that is highly sought after in modern chemical synthesis.

The 2-(3-cyclopropylphenyl)-2,2-difluoroethanol structure is particularly notable for its potential use in drug discovery. Fluorinated compounds like this one are increasingly important in the development of new therapeutics due to their ability to enhance bioavailability and metabolic stability. Researchers are exploring its role as a building block for fluorinated pharmaceuticals, especially in areas such as CNS drugs and anti-inflammatory agents. The presence of the difluoroethyl group is known to improve lipophilicity, which can be crucial for blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS 2229597-08-2 represents an interesting challenge and opportunity. The cyclopropyl ring introduces strain into the molecule, which can lead to unique reactivity patterns. This has made it a subject of study in the field of strained ring chemistry, particularly in reactions involving ring-opening or functionalization. Recent publications have highlighted its use in palladium-catalyzed cross-coupling reactions, where it serves as an effective substrate for creating more complex molecular architectures.

The material science applications of 2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol are equally promising. Fluorinated alcohols are known to influence the physical properties of polymers, and this compound's specific structure could be valuable in developing new fluoropolymer materials. Its potential use in liquid crystal formulations is another area of active investigation, as the combination of aromatic and fluorinated components often leads to desirable mesomorphic properties.

In the context of green chemistry, researchers are examining more sustainable synthetic routes to 2229597-08-2. The pharmaceutical industry's growing emphasis on green fluorination methods has spurred interest in developing catalytic processes that can introduce fluorine atoms with higher atom economy and lower environmental impact. This aligns with current trends in sustainable chemical manufacturing and the search for alternatives to traditional, often hazardous fluorinating agents.

Analytical characterization of 2-(3-cyclopropylphenyl)-2,2-difluoroethanol typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The distinct fluorine chemical shifts in NMR provide valuable structural information, while the crystalline form (when obtainable) offers definitive proof of molecular configuration. These analytical challenges reflect broader questions in fluorinated compound analysis that are frequently searched in scientific databases.

The commercial availability of CAS 2229597-08-2 has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer it in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate that as synthetic methods improve and scale-up occurs, costs are gradually decreasing, making it more accessible for broader applications.

Safety considerations for handling 2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol follow standard laboratory protocols for fluorinated organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's material safety data sheet (MSDS) provides specific handling instructions that align with general laboratory safety practices for similar fluorinated substances.

Looking forward, the scientific community anticipates expanding applications for 2229597-08-2 in multiple fields. Its unique combination of structural features makes it a versatile intermediate with potential uses ranging from medicinal chemistry to advanced materials. As synthetic methodologies continue to evolve and the understanding of fluorinated compounds deepens, this compound is likely to play an increasingly important role in various chemical innovations.

For researchers interested in difluoroethanol derivatives or cyclopropyl-containing compounds, 2-(3-cyclopropylphenyl)-2,2-difluoroethan-1-ol represents an excellent case study in the intersection of these structural motifs. Its growing presence in the scientific literature and chemical catalogs underscores its importance as a research tool and potential precursor for more complex molecules in both academic and industrial settings.